Cas no 187728-85-4 (Nateglinide Ethyl Ester)

• Product Name: Nateglinide Ethyl Ester
• CAS No: 187728-85-4
• MF: C₂₁H₃₁NO₃
• MW: 345.475746393204
• CID: 1060662
• PubChem ID: 25000304
• Update Time: 2025-10-30

Nateglinide Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Nateglinide Ethyl Ester
• N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine ethyl ester
• Nateglinide Impurity 1
• Nateglinide EP Impurity G
• Ethyl N-[[trans-4-(Propan-2-yl)cyclohexyl]carbonyl]-D-phenylalaninate (Nateglinide Ethyl Ester)
• Ethyl N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalaninate (Nateglinide Ethyl Ester)
• Ethyl nateglinide
• XX9D77CLB2
• UNII-XX9D77CLB2
• J-012080
• Ethyl N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-D-phenylalaninate
• ethyl (2R)-3-phenyl-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoate
• DTXSID60648386
• Ethyl (4-isopropylcyclohexane-1-carbonyl)-D-phenylalaninate
• Ethyl N-[4-(propan-2-yl)cyclohexane-1-carbonyl]-D-phenylalaninate
• NATEGLINIDE IMPURITY G [EP IMPURITY]
• Nateglinide impurity G [EP]
• NATEGLINIDE ESTER IMPURITY [USP IMPURITY]
• D-Phenylalanine, N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-, ethyl ester
• Ethyl N-[[trans-4-(Propan-2-yl)cyclohexyl]carbonyl]-D-phenylalaninate; Nateglinide Imp. G (EP); Nateglinide Ethyl Ester; Ethyl N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalaninate; Nateglinide Impurity G
• 187728-85-4
• N-((trans-4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanine ethyl ester
• SCHEMBL20865712
• SCHEMBL13077323
• Nateglinide ester impurity [USP]

• Inchi： 1S/C21H31NO3/c1-4-25-21(24)19(14-16-8-6-5-7-9-16)22-20(23)18-12-10-17(11-13-18)15(2)3/h5-9,15,17-19H,4,10-14H2,1-3H3,(H,22,23)/t17?,18?,19-/m1/s1
• InChI Key： AVOHCDLQBWDQOF-CTWPCTMYSA-N
• SMILES： O=C(C1CCC(C(C)C)CC1)N[C@@H](C(=O)OCC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.23039385g/mol
• Monoisotopic Mass: 345.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.012 g/l) (25 º C),

Nateglinide Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Nateglinide Ethyl Ester

Introduction to Nateglinide Ethyl Ester (CAS No. 187728-85-4)

Nateglinide Ethyl Ester, a compound with the chemical identifier CAS No. 187728-85-4, represents a significant advancement in the field of pharmaceutical chemistry and diabetes management. This compound, derived from the broader class of meglitinides, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. In this comprehensive overview, we delve into the chemical characteristics, pharmacological mechanisms, and the latest research developments surrounding Nateglinide Ethyl Ester.

The molecular structure of Nateglinide Ethyl Ester is meticulously designed to enhance its bioavailability and metabolic efficacy. As a derivative of nateglinide, it retains the core pharmacophore responsible for its glucose-lowering effects while incorporating an ethyl ester moiety to modulate its pharmacokinetic profile. This modification aims to improve the compound's solubility and stability, thereby optimizing its absorption and distribution within the body.

One of the most compelling aspects of Nateglinide Ethyl Ester is its mechanism of action. Unlike traditional insulin secretagogues that primarily stimulate insulin release from pancreatic beta cells, this compound exhibits a more targeted approach. Research indicates that Nateglinide Ethyl Ester selectively enhances glucose-dependent insulin secretion, minimizing the risk of hypoglycemia—a common side effect associated with other diabetes medications. This specificity makes it an attractive candidate for patients with type 2 diabetes who require precise glycemic control.

Recent studies have highlighted the potential of Nateglinide Ethyl Ester in managing postprandial hyperglycemia, a critical factor in diabetes management. By rapidly increasing insulin levels in response to meal-induced glucose spikes, this compound helps prevent sharp fluctuations in blood sugar levels. Clinical trials have demonstrated promising results, showing that Nateglinide Ethyl Ester can significantly reduce postprandial glucose levels without causing excessive insulin secretion during fasting states.

The pharmacokinetic profile of Nateglinide Ethyl Ester is another area of interest. Its ethyl ester modification enhances its oral bioavailability, allowing for more consistent and predictable therapeutic effects. Additionally, its relatively short half-life ensures that blood sugar levels return to near-normal ranges shortly after administration, reducing the likelihood of prolonged hypoglycemic episodes. These attributes make it a favorable option for patients who prefer once-daily dosing regimens.

Advances in computational chemistry and molecular modeling have further elucidated the interactions between Nateglinide Ethyl Ester and its biological targets. These studies have revealed that the compound binds to specific receptors on pancreatic beta cells with high affinity, triggering a cascade of intracellular events that culminate in insulin release. Understanding these molecular interactions has paved the way for structure-activity relationship studies, enabling researchers to fine-tune the compound's properties for enhanced efficacy and safety.

The therapeutic potential of Nateglinide Ethyl Ester extends beyond diabetes management. Preliminary research suggests that it may have additional benefits in modulating inflammatory pathways and improving insulin sensitivity in peripheral tissues. By targeting multiple aspects of metabolic dysfunction, this compound could offer a comprehensive approach to treating type 2 diabetes and related complications.

In conclusion, Nateglinide Ethyl Ester (CAS No. 187728-85-4) represents a significant stride forward in pharmaceutical innovation for diabetes care. Its unique chemical structure, targeted mechanism of action, and favorable pharmacokinetic profile position it as a promising therapeutic agent. As ongoing research continues to uncover its full potential, this compound is poised to play a crucial role in improving outcomes for patients with type 2 diabetes worldwide.